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Compound of Interest

Compound Name: 1,3,5-Triisopropylbenzene

Cat. No.: B165165 Get Quote

An In-depth Technical Guide to 1,3,5-Triisopropylbenzene for Researchers and Drug

Development Professionals

This technical guide provides a comprehensive overview of 1,3,5-triisopropylbenzene (TIPB),

a versatile aromatic hydrocarbon. The document details its commercial availability, purity

grades, synthesis, and key applications in research and development, particularly within the

pharmaceutical and specialty chemical sectors.

Commercial Availability and Purity
1,3,5-Triisopropylbenzene is available from a range of commercial suppliers, with purity

grades typically suitable for laboratory synthesis and further manufacturing. High-purity grades

are essential for applications in the pharmaceutical and specialty chemicals industries where

stringent quality standards are required[1].
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Supplier Purity Grade(s) Notes

Sigma-Aldrich 95%[2]

Also employed as a micelle

expander in the synthesis of

mesoporous silica.[2]

Thermo Scientific Chemicals 95%, ≥94.0% (GC)[3][4]
Available in various quantities.

[3][4]

Chem-Impex ≥ 95% (GC)[5] -

MedChemExpress 98.70%, 98.15%[6][7]

Marketed as a probe molecule

for assessing zeolite materials.

[6]

ChemScene ≥95%[8] -

Simson Pharma Limited High Purity
Accompanied by a Certificate

of Analysis.[9]

SARA Research &

Development Centre
Industrial Grade

For electronic, polymer, and

pharmaceutical uses.[10]

Physicochemical Properties
1,3,5-Triisopropylbenzene is a colorless liquid known for its unique structure, which imparts

properties like high thermal stability and low volatility.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.sigmaaldrich.com/GB/en/product/aldrich/161004
https://www.sigmaaldrich.com/GB/en/product/aldrich/161004
https://www.thermofisher.com/order/catalog/product/A13453.30
https://www.thermofisher.com/order/catalog/product/A13453.18
https://www.thermofisher.com/order/catalog/product/A13453.30
https://www.thermofisher.com/order/catalog/product/A13453.18
https://www.chemimpex.com/products/31236
https://www.medchemexpress.com/1-3-5-triisopropylbenzene.html
https://www.bioscience.co.uk/product~1083564
https://www.medchemexpress.com/1-3-5-triisopropylbenzene.html
https://www.chemscene.com/717-74-8.html
https://www.simsonpharma.com/product/1,3,5-triisopropylbenzene
https://sararesearch.com/product-details/1-3-5-triisopropyl-benzene
https://www.benchchem.com/product/b165165?utm_src=pdf-body
https://www.chemimpex.com/products/31236
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 717-74-8[2][3][5][11]

Molecular Formula C₁₅H₂₄[3][5][11]

Molecular Weight 204.35 g/mol [2][5][11]

Boiling Point 232-236 °C[2][5]

Density 0.845 - 0.854 g/mL at 25 °C[2][5]

Refractive Index n20/D 1.488[2][5]

Melting Point -7 °C[5]

Flash Point 87 °C (closed cup)[2]

Synthesis and Purification Protocols
Synthesis via Friedel-Crafts Alkylation using Ionic
Liquids
A common method for synthesizing 1,3,5-triisopropylbenzene is the alkylation of benzene

with propylene.[12] The use of ionic liquids as catalysts has been explored to optimize this

process.

Experimental Protocol:

Catalyst: 2AlCl₃/Et₃NHCl ionic liquid is identified as a preferred catalyst.[12]

Reactants: Benzene and propylene.

Reaction Conditions:

Ionic Liquid Volume Ratio: 0.1[12]

Reaction Temperature: 50 °C[12]

Propylene Flow Rate: 3.50 mL/s[12]
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Procedure: The alkylation reaction is carried out under the specified conditions. A moderate

post-alkylation step can be employed to increase the ratio of the desired 1,3,5-isomer to the

1,2,4-isomer.[12]

Purification: Pure 1,3,5-triisopropylbenzene is obtained through fractionation of the product

mixture.[12]

Synthesis of 1,3,5-Triisopropylbenzene
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Caption: Synthesis workflow of 1,3,5-Triisopropylbenzene.

Purification of 1,3,5-Triisopropylbenzene
A patented method describes the purification of impure 1,3,5-triisopropylbenzene by

removing isomeric impurities.

Experimental Protocol:

Starting Material: Impure 1,3,5-triisopropylbenzene containing isomers like 1,2,4-

triisopropylbenzene.

Reagent: A sulfonating agent, preferably chlorosulfonic acid, is used.[13] The amount is

approximately 20 mol percent relative to the impure starting material.[13]
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Procedure:

Combine the impure 1,3,5-triisopropylbenzene and the sulfonating agent in a suitable

reaction vessel (e.g., a round-bottomed flask) to form a reaction mixture.[13]

Mix the reaction mixture by stirring or shaking at a temperature of about 0 °C or above,

preferably between 20 °C and 30 °C.[13] The sulfonating agent will selectively react with

the more reactive isomers.

Collect the purified 1,3,5-triisopropylbenzene, which remains unreacted.[13]

Purification of 1,3,5-Triisopropylbenzene
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Caption: Purification workflow for 1,3,5-Triisopropylbenzene.

Applications in Research and Development
The unique structure of 1,3,5-triisopropylbenzene, with its bulky isopropyl groups, provides

significant steric hindrance and thermal stability, making it a valuable compound in various

fields.[14][15]

Chemical Intermediate: It is a key building block in the synthesis of more complex molecules.

[1][15] It serves as a precursor for ligands and catalysts, such as Bret Phos and X-Phos, and

is used to synthesize 2,4,6-triisopropyl-benzenesulfonyl chloride.[3][14]

Pharmaceutical and Agrochemical Synthesis: In the pharmaceutical and agrochemical

industries, it is used as a starting material or intermediate for developing new active
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compounds.[1][10][14] Its structure can be leveraged for steric control in complex organic

reactions.[14]

Polymer Science: TIPB is used as a monomer or intermediate in the production of specialty

polymers and high-performance materials like polyimides, enhancing thermal stability and

chemical resistance.[5][14]

Solvent Applications: It serves as a non-polar solvent in organic synthesis.[5]

Lubricants: It is used in the formulation of high-performance lubricants and additives due to

its thermal stability.[3][5]

Materials Science: It has been employed as a swelling agent or micelle expander in the

synthesis of highly ordered mesoporous silica, such as SBA-15.[2]
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Caption: Key application areas of 1,3,5-Triisopropylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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